
Application Notes: The Role of Human C-Peptide
in Hypoglycemia Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Human c-peptide

Cat. No.: B110617 Get Quote

Introduction

C-peptide, or connecting peptide, is a 31-amino acid polypeptide that is a byproduct of insulin

synthesis.[1][2] In the beta cells of the pancreas, proinsulin is cleaved into insulin and C-

peptide, which are then released into the bloodstream in equimolar amounts.[3][4] Initially

considered biologically inert, C-peptide is now recognized as an active peptide hormone with

important physiological effects.[2][5] Its primary role in clinical and research settings,

particularly in the study of hypoglycemia, stems from its utility as a reliable biomarker of

endogenous insulin secretion.[6] Unlike insulin, which has a short half-life of 3-5 minutes and

undergoes significant first-pass metabolism in the liver, C-peptide has a longer half-life of 20-30

minutes and is cleared by the kidneys.[2][4] This makes it a more stable and accurate measure

of pancreatic beta-cell function, especially in patients receiving exogenous insulin therapy.[7]

These notes provide a comprehensive overview of the applications of C-peptide measurement

in hypoglycemia research, protocols for key experiments, and a summary of its biological

signaling pathways.

I. Diagnostic Applications in the Evaluation of
Hypoglycemia
The measurement of C-peptide is crucial in the differential diagnosis of hypoglycemia,

particularly in distinguishing between various causes of hyperinsulinemic hypoglycemia.[3][8]

The fundamental principle is to determine whether high insulin levels are from an endogenous
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source (e.g., an insulin-producing tumor) or an exogenous source (e.g., surreptitious insulin

injection).[9][10]

Key Applications:

Diagnosing Factitious Hypoglycemia: In cases of hypoglycemia caused by self-

administration of commercial insulin, laboratory tests will reveal high serum insulin levels but

low or undetectable C-peptide levels.[4][10][11] This is because commercial insulin

preparations do not contain C-peptide.[4][12] Conversely, if hypoglycemia is induced by

sulfonylureas, which stimulate the pancreas to release more insulin, both insulin and C-

peptide levels will be elevated.[4][10]

Diagnosing Insulinoma: An insulinoma is a tumor of the pancreatic beta cells that

autonomously secretes insulin. In patients with an insulinoma, hypoglycemia is accompanied

by inappropriately high levels of both insulin and C-peptide, as the tumor releases both

substances.[2][13][14] The C-peptide suppression test is a key diagnostic tool in this context.

[2][15]

Assessing Beta-Cell Function: In individuals with diabetes, residual C-peptide levels indicate

remaining beta-cell function.[16] Studies have shown that even low levels of C-peptide are

associated with better glycemic control and a significantly lower risk of severe hypoglycemia.

[7][17][18]

Data Presentation: Differential Diagnosis of Hypoglycemic States

The following table summarizes the typical laboratory findings for various causes of

hypoglycemia.
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Condition
Plasma
Glucose

Serum
Insulin

Serum C-
Peptide

Proinsulin
Insulin:C-
Peptide
Ratio

Insulinoma
Low (<55

mg/dL)

High (>3

µU/mL)

High (≥0.6

ng/mL)
High < 1.0[4][11]

Factitious

Hypoglycemi

a (Insulin)

Low (<55

mg/dL)
High

Low /

Undetectable
Low

> 1.0[4][11]

[19]

Factitious

Hypoglycemi

a

(Sulfonylurea

)

Low (<55

mg/dL)
High High High < 1.0[4]

Non-Insulin-

Mediated

Hypoglycemi

a

Low (<55

mg/dL)
Low Low Low N/A[2][14]

Visualization: Diagnostic Workflow for Hypoglycemia

The diagram below illustrates the logical workflow for investigating a patient presenting with

hypoglycemia, emphasizing the central role of C-peptide measurement.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medscape.com/viewarticle/432906_6
https://cayugamedlab.testcatalog.org/show/LAB521
https://www.medscape.com/viewarticle/432906_6
https://cayugamedlab.testcatalog.org/show/LAB521
https://www.jabfm.org/content/jabfp/12/2/133.full.pdf
https://www.medscape.com/viewarticle/432906_6
https://www.henryschein.com/assets/Medical/1143794.pdf
https://www.ebmconsult.com/articles/lab-test-c-peptide-insulin-c-peptide-level
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

Differential Diagnosis

Etiology

Patient with Hypoglycemia
(Whipple's Triad Confirmed)

Measure Glucose, Insulin,
& C-Peptide during

Hypoglycemic Episode

Insulin & C-Peptide Levels

High Insulin
High C-Peptide

 Both High 

High Insulin
Low C-Peptide

 Discordant 

Low Insulin
Low C-Peptide

 Both Low 

Endogenous Hyperinsulinism
(e.g., Insulinoma, Sulfonylurea)

Exogenous Insulin
Administration

Non-Insulin-Mediated
Cause

Perform Sulfonylurea Screen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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